Cas no 30536-44-8 (2-Butanone, 4-butoxy-)

• Product Name: 2-Butanone, 4-butoxy-
• CAS No: 30536-44-8
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1443003
• PubChem ID: 537791
• Update Time: 2025-04-20

2-Butanone, 4-butoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-butoxy-
• 4-butoxybutan-2-one
• RWPVTNWSHPSZRA-UHFFFAOYSA-N
• InChI=1/C8H16O2/c1-3-4-6-10-7-5-8(2)9/h3-7H2,1-2H3
• 30536-44-8
• SCHEMBL8239907
• DTXSID00336997
• RWPVTNWSHPSZRA-UHFFFAOYSA-
• 4-Butoxy-2-butanone

• Inchi： 1S/C8H16O2/c1-3-4-6-10-7-5-8(2)9/h3-7H2,1-2H3
• InChI Key： RWPVTNWSHPSZRA-UHFFFAOYSA-N
• SMILES： O(CCC(C)=O)CCCC

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3